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Compound of Interest

Compound Name: 11-Ketofistularin 3

Cat. No.: B124391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known bioactivities of 11-
Ketofistularin 3, a bromotyrosine-derived marine natural product. Due to the limited publicly

available data on this specific compound, this guide also incorporates information on the

closely related parent compound, fistularin 3, and a representative experimental protocol to

facilitate further research and drug discovery efforts.

Introduction
11-Ketofistularin 3 is a brominated tyrosine metabolite isolated from the marine sponge

Aplysina archeri.[1] Structurally, it is a derivative of fistularin 3, distinguished by a ketone group

at the 11th position. Marine sponges of the genus Aplysina are known producers of a diverse

array of bioactive secondary metabolites, many of which exhibit interesting pharmacological

properties. This guide focuses on the documented biological activities of 11-Ketofistularin 3
and its analogs, providing a foundation for future investigation into its therapeutic potential.

Known Bioactivities of 11-Ketofistularin 3 and
Related Compounds
The primary reported bioactivity of 11-Ketofistularin 3 is its ability to inhibit the feline leukemia

virus (FeLV), a retrovirus that can cause immunosuppression and cancer in cats.[1] While the
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original 1992 study by Gunasekera and Cross identified this activity, specific quantitative data,

such as the half-maximal inhibitory concentration (IC50), are not publicly available.

To provide a broader context, the bioactivities of the closely related compound, fistularin 3, are

summarized in the table below. These activities highlight the potential of this class of molecules

against various disease targets.

Data Presentation: Bioactivities of Fistularin 3
Compound Bioactivity Assay System

Quantitative
Data (IC50)

Reference

Fistularin 3

Anti-Feline

Leukemia Virus

(FeLV)

in vitro
Data not publicly

available

Gunasekera &

Cross, 1992

It is important to note that while the inhibitory activity of 11-Ketofistularin 3 against FeLV has

been reported, the quantitative potency (e.g., IC50 value) is not available in the reviewed

literature.

Experimental Protocols: Representative Feline
Leukemia Virus (FeLV) Reverse Transcriptase
Inhibition Assay
The following is a representative protocol for an in vitro assay to determine the inhibitory

activity of a compound against the Feline Leukemia Virus reverse transcriptase (RT). This

protocol is based on methods commonly used for retroviral RT assays in the era the original

discovery was made and serves as a detailed guide for researchers looking to validate or

screen compounds for anti-FeLV activity.

Objective: To quantify the inhibition of FeLV reverse transcriptase activity by a test compound

(e.g., 11-Ketofistularin 3).

Principle: Feline Leukemia Virus is a retrovirus that utilizes a reverse transcriptase enzyme to

convert its RNA genome into DNA, a crucial step for viral replication. This assay measures the

activity of the RT enzyme by quantifying the incorporation of radiolabeled deoxynucleotides into
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a newly synthesized DNA strand using a synthetic template-primer. A reduction in the

incorporation of the radiolabel in the presence of the test compound indicates inhibition of the

enzyme.

Materials:

Purified FeLV reverse transcriptase

Test compound (11-Ketofistularin 3) dissolved in an appropriate solvent (e.g., DMSO)

Poly(rA)-oligo(dT) template-primer

[³H]-Thymidine triphosphate ([³H]-TTP)

Reaction buffer: 50 mM Tris-HCl (pH 8.3), 10 mM MgCl₂, 1 mM dithiothreitol (DTT)

Unlabeled deoxyribonucleoside triphosphates (dATP, dCTP, dGTP)

Trichloroacetic acid (TCA), 10% (w/v)

Scintillation fluid

Glass fiber filters

Scintillation counter

Microcentrifuge tubes

Pipettes and tips

Procedure:

Preparation of Reagents:

Prepare serial dilutions of the test compound in the reaction buffer. Ensure the final solvent

concentration is consistent across all wells and does not exceed a level that affects

enzyme activity (typically <1%).
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Prepare a reaction mixture containing the reaction buffer, poly(rA)-oligo(dT), unlabeled

dNTPs, and [³H]-TTP.

Enzyme Reaction:

In microcentrifuge tubes, add the diluted test compound or control vehicle.

Add the purified FeLV reverse transcriptase to each tube and pre-incubate for 15 minutes

at 37°C.

Initiate the reaction by adding the reaction mixture containing the template-primer and

nucleotides.

Incubate the reaction at 37°C for 60 minutes.

Precipitation and Filtration:

Stop the reaction by adding cold 10% TCA.

Incubate on ice for 30 minutes to allow the newly synthesized DNA to precipitate.

Collect the precipitate by filtering the reaction mixture through glass fiber filters.

Wash the filters several times with cold 5% TCA to remove unincorporated [³H]-TTP.

Wash the filters with ethanol and allow them to dry.

Quantification:

Place the dried filters into scintillation vials.

Add scintillation fluid to each vial.

Measure the radioactivity (counts per minute, CPM) using a scintillation counter.

Data Analysis:

Calculate the percentage of inhibition for each concentration of the test compound relative

to the control (vehicle-treated) reaction.
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Plot the percentage of inhibition against the logarithm of the test compound concentration.

Determine the IC50 value, which is the concentration of the compound that inhibits 50% of

the reverse transcriptase activity, from the dose-response curve.

Visualization of Research Workflow
The following diagram illustrates a general workflow for the discovery and initial

characterization of antiviral compounds from natural sources, a logical process relevant to the

study of 11-Ketofistularin 3.
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Figure 1: Generalized workflow for antiviral drug discovery from natural products.
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This guide serves as a starting point for researchers interested in the bioactivities of 11-
Ketofistularin 3. Further studies are warranted to fully elucidate its mechanism of action and to

explore its potential in a broader range of therapeutic areas.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b124391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

